2-[2-cyano-2-(6-methyl-1H-benzimidazol-2-yl)vinyl]benzoic acid

• IUPAC Name: 2-[(E)-2-cyano-2-(6-methyl-1H-benzimidazol-2-yl)ethenyl]benzoic acid
• InChI: InChI=1S/C18H13N3O2/c1-11-6-7-15-16(8-11)21-17(20-15)13(10-19)9-12-4-2-3-5-14(12)18(22)23/h2-9H,1H3,(H,20,21)(H,22,23)/b13-9+
• InChI Key: GEIXQXHIJKRAER-UKTHLTGXSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2)C(=CC3=CC=CC=C3C(=O)O)C#N
• Isomeric SMILES: CC1=CC2=C(C=C1)N=C(N2)/C(=C/C3=CC=CC=C3C(=O)O)/C#N
• Molecular Formula: C18H13N3O2
• Molecular Weight: 303.3 g/mol
• Solubility: >45.5 [ug/mL] (The mean of the results at pH 7.4)

Description

2-[2-cyano-2-(6-methyl-1H-benzimidazol-2-yl)vinyl]benzoic acid is a chemical compound that has gained significant attention in scientific research due to its various applications in the field of medicine and pharmacology. This compound is known for its potent inhibitory effects on certain enzymes and has been studied for its potential use in treating a range of diseases and disorders.

Mechanism of Action

The mechanism of action of 2-[2-cyano-2-(6-methyl-1H-benzimidazol-2-yl)vinyl]benzoic acid involves its inhibitory effects on certain enzymes. Specifically, this compound has been shown to inhibit DPP-4, which is involved in the regulation of glucose metabolism. By inhibiting DPP-4, this compound can increase the levels of incretin hormones, which can lead to improved insulin secretion and glucose control in patients with type 2 diabetes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its inhibitory effects on DPP-4. By inhibiting DPP-4, this compound can increase the levels of incretin hormones, which can lead to improved insulin secretion and glucose control in patients with type 2 diabetes. Additionally, this compound has been shown to have anti-inflammatory and anti-cancer effects, which may be related to its effects on other enzymes and signaling pathways.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-[2-cyano-2-(6-methyl-1H-benzimidazol-2-yl)vinyl]benzoic acid is its potent inhibitory effects on certain enzymes, which make it a promising candidate for the treatment of various diseases and disorders. Additionally, this compound has been shown to have low toxicity and good bioavailability, which are important factors for drug development. However, one limitation of this compound is its relatively low yield in the synthesis process, which may limit its availability for large-scale experiments.

Future Directions

There are several future directions for the study of 2-[2-cyano-2-(6-methyl-1H-benzimidazol-2-yl)vinyl]benzoic acid. One potential direction is the development of new derivatives of this compound with improved potency and selectivity for specific enzymes and signaling pathways. Additionally, this compound may be studied further for its potential use in treating other diseases and disorders, such as neurodegenerative diseases and cardiovascular diseases. Finally, the synthesis method for this compound may be optimized to improve its yield and scalability for large-scale experiments.

Synthesis Methods

The synthesis of 2-[2-cyano-2-(6-methyl-1H-benzimidazol-2-yl)vinyl]benzoic acid involves the reaction of 2-cyano-3-(6-methyl-1H-benzimidazol-2-yl)acrylonitrile with salicylic acid in the presence of a base. This reaction leads to the formation of the desired compound with a yield of around 60%.

Scientific Research Applications

2-[2-cyano-2-(6-methyl-1H-benzimidazol-2-yl)vinyl]benzoic acid has been extensively studied for its potential use in treating various diseases and disorders. It has been shown to have potent inhibitory effects on certain enzymes, including dipeptidyl peptidase-4 (DPP-4), which is a target for the treatment of type 2 diabetes. Additionally, this compound has been studied for its potential use in treating cancer, inflammation, and neurodegenerative diseases.